Cas no 64393-83-5 (4-(4-Fluorophenyl)-2,4-dioxobutanoic acid)

• Product Name: 4-(4-Fluorophenyl)-2,4-dioxobutanoic acid
• CAS No: 64393-83-5
• MF: C₁₀H₇FO₄
• MW: 210.158586740494
• CID: 6627854
• PubChem ID: 510791
• Update Time: 2024-01-05

4-(4-Fluorophenyl)-2,4-dioxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-fluoro-a,g-dioxo-
• 4-(4-fluorophenyl)-2,4-dioxobutanoic acid
• SCHEMBL13575390
• 4-(4-fluorophenyl)-2,4-dioxo-butanoic acid
• F78620
• 64393-83-5
• Benzenebutanoic acid, 4-fluoro-α,γ-dioxo-
• 4-(4-Fluorophenyl)-2,4-dioxobutanoic acid

• Inchi： 1S/C10H7FO4/c11-7-3-1-6(2-4-7)8(12)5-9(13)10(14)15/h1-4H,5H2,(H,14,15)
• InChI Key： SVVJJZMCLPHDOZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(C(=O)O)=O)=O

Computed Properties

• Exact Mass: 210.03283686g/mol
• Monoisotopic Mass: 210.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Boiling Point: 373.9±22.0 °C(Predicted)
• pka: 2.06±0.54(Predicted)